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Compound of Interest

2-Chloro-1-(2-
Compound Name:

fluorophenyl)ethanone
CAS No.: 53688-17-8

Cat. No.: B135889

Get Quote

An In-Depth Technical Guide to 2-Chloro-1-(2-fluorophenyl)ethanone: Properties, Synthesis,

and Applications

Introduction

2-Chloro-1-(2-fluorophenyl)ethanone is a halogenated acetophenone derivative that has
garnered significant attention within the scientific community. Its unique molecular architecture,
featuring a reactive a-chloro ketone and a fluorinated phenyl ring, makes it an exceptionally
versatile intermediate in organic synthesis. This guide, intended for researchers, scientists, and
professionals in drug development, provides a comprehensive overview of its core
physicochemical properties, synthesis methodologies, key applications, and critical safety
protocols. As a Senior Application Scientist, the focus here is not merely on the data but on the
causal relationships and strategic insights that empower effective utilization of this compound in
a research and development setting.
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Section 1: Molecular Structure and Physicochemical
Properties

The functionality of 2-Chloro-1-(2-fluorophenyl)ethanone is fundamentally derived from its
structure: a carbonyl group is positioned between a 2-fluorophenyl group and a chloromethyl
group. The fluorine atom on the phenyl ring and the chlorine atom on the adjacent carbon both
modulate the electrophilicity of the carbonyl carbon, making it a prime site for nucleophilic
attack. This reactivity is central to its utility as a chemical building block.

Molecular Structure Diagram

2-Chloro-1-(2-fluorophenyl)ethanone

Click to download full resolution via product page

Caption: Molecular structure of 2-Chloro-1-(2-fluorophenyl)ethanone.

Physicochemical Data Summary
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The fundamental properties of this compound are critical for experimental design, from reaction
setup to purification and storage. The data below has been consolidated from various chemical
suppliers and databases.

Property Value Reference(s)
Molecular Formula CsHeCIFO [11[2]
Molecular Weight 172.58 g/mol [11[3]
CAS Number 53688-17-8 [1][2]13]
2-chloro-1-(2-
IUPAC Name
fluorophenyl)ethanone

o-Fluorophenacyl Chloride,
Synonyms alpha-Chloro-2'- [2]

fluoroacetophenone

Solid, often described as a
Appearance i i [2][4]
crystalline powder or solid.

N Store in a freezer at -20°C
Storage Conditions ] [3]
under an inert atmosphere.

Section 2: Synthesis and Mechanistic Insights

Chlorinated acetophenones are valuable intermediates in organic synthesis.[5] The most
common and industrially relevant method for synthesizing 2-Chloro-1-(2-
fluorophenyl)ethanone is the Friedel-Crafts acylation.[6] This reaction involves the
electrophilic substitution of a hydrogen atom on the fluorobenzene ring with a chloroacetyl

group.

Mechanism: The reaction is typically catalyzed by a Lewis acid, such as anhydrous aluminum
trichloride (AICI3). The catalyst's role is to activate the chloroacetyl chloride by coordinating with
the acyl chloride's chlorine atom, which generates a highly electrophilic acylium ion. This
powerful electrophile is then attacked by the electron-rich 1t-system of the fluorobenzene ring,
leading to the formation of the desired ketone after a deprotonation step. The use of an ionic
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liquid as both a solvent and catalyst has also been described, offering potential benefits like
simplified product separation and catalyst recycling.[6]

Experimental Protocol: Friedel-Crafts Acylation

This protocol is a representative procedure based on established chemical principles for this
reaction class.

o Reactor Preparation: Under an inert atmosphere (e.g., nitrogen or argon), charge a dry,
three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a condenser with
anhydrous aluminum trichloride in a suitable solvent like dichloromethane.

o Expertise & Experience: The absolute exclusion of moisture is paramount. Lewis acids like
AIClIs react violently with water, which would deactivate the catalyst and compromise the
reaction yield.

e Reagent Addition: Cool the suspension to 0-5°C using an ice bath. Add chloroacetyl chloride
to the dropping funnel.

e Substrate Introduction: Slowly, add fluorobenzene to the cooled catalyst suspension while
stirring.

o Acylation Reaction: Add the chloroacetyl chloride dropwise from the funnel to the reaction
mixture, maintaining the temperature below 10°C.

o Expertise & Experience: The dropwise addition and temperature control are critical to
manage the exothermic nature of the reaction. A runaway reaction can lead to side-
product formation and pose a significant safety hazard.

» Reaction Monitoring: After the addition is complete, allow the mixture to stir at room
temperature for 1-2 hours. Monitor the reaction’'s progress using an appropriate analytical
technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC), until
the starting material is consumed.

e Quenching: Carefully and slowly pour the reaction mixture onto crushed ice or into cold,
dilute hydrochloric acid.
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o Trustworthiness: This step deactivates the aluminum chloride catalyst by hydrolysis and
separates it into the aqueous layer. This must be done slowly and with cooling, as the
guenching process is highly exothermic.

o Extraction and Purification: Separate the organic layer. Wash it sequentially with water, a
dilute sodium bicarbonate solution (to neutralize any remaining acid), and brine. Dry the
organic layer over an anhydrous drying agent (e.g., Na2SOa4 or MgSOQa), filter, and remove
the solvent under reduced pressure. The crude product can then be purified by
recrystallization or column chromatography.

Section 3: Applications in Research and
Development

The strategic value of 2-Chloro-1-(2-fluorophenyl)ethanone lies in its dual reactivity, which
allows for the sequential or tandem introduction of diverse functional groups. This makes it a
highly sought-after building block in medicinal chemistry and agrochemical synthesis.[7]

Pharmaceutical and Agrochemical Synthesis Workflow

2 Chloro-1-(2-fluorophenyl)ethanone
(Starting Intermediate)

Introduce R-X group Modify Ketone
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Nucleophilic Substitution Carbonyl Chemistry
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N

Advanced Bioactive Molecules
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Caption: Role of 2-Chloro-1-(2-fluorophenyl)ethanone as a key intermediate.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b135889/docs?utm_src=pdf-body#2-chloro-1-2-fluorophenyl-ethanone-molecular-structure-and-weight
https://www.chemimpex.com/products/24427
https://www.benchchem.com/product/b135889/docs?utm_src=pdf-body-img#2-chloro-1-2-fluorophenyl-ethanone-molecular-structure-and-weight
https://www.benchchem.com/product/b135889/docs?utm_src=pdf-body#2-chloro-1-2-fluorophenyl-ethanone-molecular-structure-and-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135889?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Pharmaceutical Development: This compound is a key intermediate in the synthesis of
various pharmaceuticals.[7] Its structure is a precursor for molecules targeting a range of
therapeutic areas, including analgesics and anti-inflammatory drugs.[7][8] The a-chloro
group is an excellent leaving group, readily displaced by nucleophiles like amines, thiols, or
alcohols to build more complex molecular scaffolds. The ketone can be further modified
through reactions like reduction, reductive amination, or condensation.

e Agrochemicals: In the agrochemical sector, it is used to formulate effective herbicides and
pesticides.[7] The incorporation of fluorine atoms into active ingredients is a well-established
strategy in agrochemical design to enhance metabolic stability and biological efficacy. This
intermediate provides a straightforward route to introduce the 2-fluorophenyl moiety into
potential crop protection agents.

Section 4: Safety, Handling, and Storage

Scientific integrity demands a rigorous approach to safety. 2-Chloro-1-(2-
fluorophenyl)ethanone is classified as a hazardous substance and must be handled with
appropriate precautions.

e Primary Hazards: The compound is corrosive and can cause severe skin burns and serious
eye damage.[3][9] Inhalation of dust or vapors may be harmful.

o Personal Protective Equipment (PPE): Always handle this chemical inside a certified
chemical fume hood.[10] Mandatory PPE includes:

o Chemical safety goggles or a face shield.[9]
o Solvent-resistant gloves (e.g., nitrile).
o A flame-retardant lab coat.
o Safe Handling Procedures:
o Ensure an eyewash station and safety shower are immediately accessible.[10]
o Avoid generating dust.[11]

o Use non-sparking tools to prevent ignition from electrostatic discharge.[11]
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o Keep the container tightly closed when not in use.[11]

o First-Aid Measures:

o Eye Contact: Immediately flush with plenty of water for at least 15 minutes, removing
contact lenses if possible. Seek immediate medical attention.[9]

o Skin Contact: Take off all contaminated clothing immediately. Rinse skin with copious
amounts of water. Seek immediate medical attention.[9]

o Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[9]

[e]

Ingestion: Rinse mouth. DO NOT induce vomiting. Seek immediate medical attention.[9]

o Storage and Disposal: Store locked up in a designated, well-ventilated area, preferably in a
freezer at -20°C under an inert atmosphere as recommended.[3] Dispose of the chemical
and its container in accordance with local, state, and federal regulations at an approved
waste disposal plant.[9]

Conclusion

2-Chloro-1-(2-fluorophenyl)ethanone is more than a mere catalog chemical; it is a strategic
tool for molecular design and synthesis. Its well-defined reactivity, underpinned by its distinct
structural features, provides a reliable pathway for constructing complex molecules with
potential biological activity. A thorough understanding of its properties, synthetic routes, and
stringent safety requirements is essential for any researcher aiming to leverage its full potential
in the fields of drug discovery, medicinal chemistry, and agrochemical science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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